Cas no 52009-50-4 (calcium phenylglyoxylate)
calcium phenylglyoxylate structure
Product Name:calcium phenylglyoxylate
CAS No:52009-50-4
MF:C16H10CaO6
MW:338.3250041008
CID:936222
PubChem ID:21149467
Update Time:2025-04-19
calcium phenylglyoxylate Chemical and Physical Properties
Names and Identifiers
-
- calcium phenylglyoxylate
- calcium,2-oxo-2-phenylacetate
- benzeneacetate, alpha-oxo-, calcium salt
- 52009-50-4
- EINECS 257-601-8
- 663V2TTT5W
- Benzeneacetic acid, alpha-oxo-, calcium salt (2:1)
- DTXSID80199981
- NS00089686
- ANCMHDZMDGOGAX-UHFFFAOYSA-L
-
- Inchi: 1S/2C8H6O3.Ca/c2*9-7(8(10)11)6-4-2-1-3-5-6;/h2*1-5H,(H,10,11);/q;;+2/p-2
- InChI Key: ANCMHDZMDGOGAX-UHFFFAOYSA-L
- SMILES: [Ca+2].O=C(C(=O)[O-])C1C=CC=CC=1.O=C(C(=O)[O-])C1C=CC=CC=1
Computed Properties
- Exact Mass: 338.0103
- Monoisotopic Mass: 338.0103289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 114.4
calcium phenylglyoxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
52009-50-4 (calcium phenylglyoxylate) Related Products
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